N-(2,2-Dimethylcyclopentyl)-2,2-dimethylthietan-3-amine
Description
N-(2,2-Dimethylcyclopentyl)-2,2-dimethylthietan-3-amine is an organic compound that belongs to the class of amines It features a cyclopentyl ring substituted with two methyl groups and a thietan ring also substituted with two methyl groups
Properties
Molecular Formula |
C12H23NS |
|---|---|
Molecular Weight |
213.38 g/mol |
IUPAC Name |
N-(2,2-dimethylcyclopentyl)-2,2-dimethylthietan-3-amine |
InChI |
InChI=1S/C12H23NS/c1-11(2)7-5-6-9(11)13-10-8-14-12(10,3)4/h9-10,13H,5-8H2,1-4H3 |
InChI Key |
HNFFKIFSQMJXDA-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCCC1NC2CSC2(C)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2,2-Dimethylcyclopentyl)-2,2-dimethylthietan-3-amine can be achieved through several synthetic routes. One common method involves the reaction of 2,2-dimethylcyclopentanone with a suitable amine under controlled conditions. The reaction typically requires a catalyst and may involve steps such as reduction and cyclization to form the desired thietan ring.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of continuous flow reactors and advanced purification techniques to isolate the final product.
Chemical Reactions Analysis
Types of Reactions
N-(2,2-Dimethylcyclopentyl)-2,2-dimethylthietan-3-amine undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Halogenated compounds, nucleophiles.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or alcohols, while substitution reactions can produce a variety of substituted amines.
Scientific Research Applications
N-(2,2-Dimethylcyclopentyl)-2,2-dimethylthietan-3-amine has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N-(2,2-Dimethylcyclopentyl)-2,2-dimethylthietan-3-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- N-(2,2-Dimethylcyclopentylmethyl)-4-(hexyloxy)benzamide
- (2,2-Dimethylcyclopentyl)cyclohexane
Uniqueness
N-(2,2-Dimethylcyclopentyl)-2,2-dimethylthietan-3-amine is unique due to its specific structural features, including the presence of both cyclopentyl and thietan rings
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
